BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for
Decahydronaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CD 10899

Cat. No.: B12379854

Disclaimer: The identifier "CD 10899" does not correspond to a standard chemical in publicly
available safety databases. The following information is provided for Decahydronaphthalene
(CAS No. 91-17-8), a chemical with available, detailed safety data, and serves as a
comprehensive example of the requested safety and logistical information. Researchers,
scientists, and drug development professionals should always verify the identity of their
chemical substances and consult the specific Safety Data Sheet (SDS) provided by the
manufacturer before handling any chemical.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for handling Decahydronaphthalene.

Hazard Identification and Classification

Decahydronaphthalene is a flammable liquid and vapor that can cause severe skin burns, and
eye damage, is toxic if inhaled, and may be fatal if swallowed and enters the airways.[1] It is
also very toxic to aquatic life with long-lasting effects.[2]

GHS Hazard Statements:
e H226: Flammable liquid and vapour.
e H304: May be fatal if swallowed and enters airways.[1]

e H314: Causes severe skin burns and eye damage.[1]
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e H331: Toxic if inhaled.[1]

e H410: Very toxic to aquatic life with long lasting effects.

Quantitative Data Summary

The following table summarizes key quantitative data for Decahydronaphthalene.

Property Value Source

CAS Number 91-17-8 [3]

Molecular Formula C10H18 Not explicitly stated, but
derivable

Melting Point -43 °C (-45 °F)

Boiling Point 193 °C (379 °F)

Density 0.897 g/cm3 at 25 °C (77 °F)

Flash Point 57 °C (134.6 °F) [3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to ensure the safety of personnel handling
Decahydronaphthalene. The following table outlines the recommended PPE based on the
potential routes of exposure.
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Body Part

Recommended PPE

Specifications

Respiratory

Air-purifying respirator

NIOSH-approved.[4] Use
under a chemical fume hood.

[2]

Eyes/Face

Chemical splash goggles,

Face shield

Wear appropriate protective
eyeglasses or chemical safety
goggles.[3][5] A face shield

may also be necessary.[4]

Hands

Chemical-resistant gloves

Wear appropriate gloves to
prevent skin exposure.[3] Both
inner and outer gloves are
recommended for higher-risk
tasks.[4]

Body

Chemical-resistant clothing,

Coveralls

Wear appropriate protective
clothing to prevent skin
exposure.[3] Options include
hooded chemical-resistant

clothing or disposable overalls.

[4]

Feet

Chemical-resistant boots

Steel-toed and shank boots

are recommended.[4]

PPE Selection Logic
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PPE Selection Logic for Decahydronaphthalene Handling

Identified Hazards
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Caption: PPE selection based on Decahydronaphthalene hazards.

Operational and Disposal Plans
Safe Handling and Storage Protocol

A step-by-step protocol for the safe handling and storage of Decahydronaphthalene is detailed
below.

Experimental Workflow for Handling Decahydronaphthalene
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Experimental Workflow for Handling Decahydronaphthalene

1. Preparation:
Don appropriate PPE

:

2. Engineering Controls:
Work in a chemical fume hood

:

3. Dispensing:
Use non-sparking tools.
Ground and bond container.

4. Procedure:
Avoid generating vapors/aerosols.
Keep container tightly closed when not in use.

5. Post-Procedure:
Wash hands and face thoroughly.

6. Storage:
Store in a cool, dry, well-ventilated area away from ignition sources.

Click to download full resolution via product page
Caption: Step-by-step workflow for safe chemical handling.
Handling Procedures:
e Work under a chemical fume hood.[2]
¢ Do not inhale the substance or mixture. Avoid generating vapors or aerosols.

+ Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.
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» Use explosion-proof electrical, ventilating, and lighting equipment.[2]
e Use only non-sparking tools.[2]

o Take precautionary measures against static discharge. Ground and bond the container and
receiving equipment.[2]

e Immediately change contaminated clothing.

e Wash hands and face after working with the substance.

Storage Conditions:

« Store in a well-ventilated place. Keep the container tightly closed.[2]
o Keep away from heat and sources of ignition.

o Store locked up.[2]

e This material may form explosive peroxides and should be stored accordingly.[2][3]
Containers should be dated when opened and tested periodically for the presence of
peroxides.[2]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[2] Do not allow the
product to enter drains.[2] Disposal must be done according to official regulations.

First Aid Measures:

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Immediately call a POISON CENTER or doctor/physician.[2]

e If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. Wash contaminated clothing before reuse.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]
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 If Swallowed: Do NOT induce vomiting. Rinse mouth. Immediately call a POISON CENTER
or doctor/physician.[2]

Fire Fighting Measures:

» Suitable extinguishing media: Use COZ2, dry chemical, or foam.[2] Water mist may be used to
cool closed containers.[2]

e Specific hazards: Vapors are heavier than air and may spread along floors, forming explosive
mixtures with air at elevated temperatures. Containers may explode when heated.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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